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molecular formula C15H11ClN2O2S B8670661 2-Chloro-N-quinolin-8-yl-benzenesulfonamide

2-Chloro-N-quinolin-8-yl-benzenesulfonamide

Cat. No. B8670661
M. Wt: 318.8 g/mol
InChI Key: XSBNGZNVBXGGKC-UHFFFAOYSA-N
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Patent
US09102688B2

Procedure details

In the similar fashion using route 14 general procedure 27, 8-aminoquinoline (200 mg, 1.38 mmol), 2-chlorobenzenesulfonyl chloride (300 mg, 1.3 mmol) and DMAP (cat.) gave the title compound (250 mg, 58%) after trituration from n-hexane.
Name
n-hexane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
8-aminoquinoline
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
2-chlorobenzenesulfonyl chloride
Quantity
300 mg
Type
reactant
Reaction Step Three
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
title compound
Yield
58%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[CH:9][CH:8]=[CH:7]2.[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[S:19](Cl)(=[O:21])=[O:20]>CN(C1C=CN=CC=1)C.CCCCCC>[Cl:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[S:19]([NH:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[CH:9][CH:8]=[CH:7]2)(=[O:21])=[O:20]

Inputs

Step One
Name
n-hexane
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC
Step Two
Name
8-aminoquinoline
Quantity
200 mg
Type
reactant
Smiles
NC=1C=CC=C2C=CC=NC12
Step Three
Name
2-chlorobenzenesulfonyl chloride
Quantity
300 mg
Type
reactant
Smiles
ClC1=C(C=CC=C1)S(=O)(=O)Cl
Step Four
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=C(C=CC=C1)S(=O)(=O)NC=1C=CC=C2C=CC=NC12
Measurements
Type Value Analysis
AMOUNT: MASS 250 mg
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 60.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.